Cas no 1416440-56-6 ({4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol)

• Product Name: {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol
• CAS No: 1416440-56-6
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 4823172
• Update Time: 2026-02-27

{4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPYRROLO[2,1-F][1,2,4]TRIAZIN-5-YL)METHANOL
• {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol

• Inchi： 1S/C7H6ClN3O/c8-7-6-5(3-12)1-2-11(6)10-4-9-7/h1-2,4,12H,3H2
• InChI Key： WAWXTSDBZVIENG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CO)C=CN2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol

Comprehensive Overview of {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol (CAS No. 1416440-56-6)

The compound {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol (CAS No. 1416440-56-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This chloropyrrolotriazine derivative is characterized by a fused pyrrolo[2,1-f][1,2,4]triazine core, which is substituted with a chloromethyl group at the 5-position. The presence of both chloro and hydroxymethyl functional groups makes this compound a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS number 1416440-56-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

One of the key advantages of {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol is its synthetic flexibility. The hydroxymethyl group can be readily converted into other functionalities, such as esters, ethers, or amines, enabling the creation of diverse derivatives. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex drug candidates. The chloro substituent further enhances its reactivity, making it a valuable precursor for cross-coupling reactions, a hot topic in modern catalysis research.

From an industrial perspective, the scalability of synthesizing CAS 1416440-56-6 is a critical consideration. Recent advancements in green chemistry have prompted researchers to explore eco-friendly routes for producing such compounds, minimizing waste and energy consumption. This aligns with the broader societal push toward sustainable chemical manufacturing, a topic frequently discussed in academic and industrial forums.

Another area of interest is the compound's potential role in agrochemical development. The pyrrolotriazine scaffold is known to exhibit herbicidal and fungicidal properties, making {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol a candidate for novel crop protection agents. With the increasing global focus on food security and sustainable agriculture, this application is particularly timely and relevant.

In summary, {4-chloropyrrolo[2,1-f][1,2,4]triazin-5-yl}methanol (CAS No. 1416440-56-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical sectors. Its structural features, combined with the growing demand for heterocyclic intermediates, position it as a valuable asset in contemporary chemical research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug discovery and material innovation.